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Introduction

The surface functionalization of nanoparticles is a critical step in tailoring their properties for

biomedical applications such as drug delivery, bioimaging, and diagnostics. Poly(ethylene

glycol) (PEG) is widely used as a surface coating to enhance the stability and biocompatibility

of nanoparticles. This process, known as PEGylation, creates a hydrophilic barrier that can

reduce non-specific protein adsorption (opsonization), prevent aggregation, and prolong

circulation times in vivo[1][2][3]. The use of a short-chain methoxy-terminated PEG with a thiol

group (m-PEG8-thiol) allows for robust and specific attachment to certain nanoparticle

surfaces, particularly noble metals like gold.

This document provides a detailed protocol for the functionalization of nanoparticles with m-
PEG8-thiol, focusing on gold nanoparticles (AuNPs) as a primary example. It also covers

essential purification and characterization techniques required to verify successful conjugation.

Principle of Thiol-Nanoparticle Conjugation
The functionalization process relies on the strong, semi-covalent bond formed between the

sulfur atom of the thiol group (-SH) and the surface of noble metal nanoparticles[4][5]. For gold

nanoparticles, this interaction is a well-established chemisorption process that leads to the

formation of a stable self-assembled monolayer (SAM)[4]. This method, often performed as a

ligand exchange reaction, displaces weaker, pre-existing stabilizing agents (e.g., citrate ions)
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from the nanoparticle surface[4][6]. The result is a stable, biocompatible nanoparticle coated

with a hydrophilic PEG layer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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